BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling SM19712

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SM19712

Cat. No.: B15562459

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols, operational procedures, and disposal
guidelines for the handling of SM19712. The information herein is intended to ensure the safety

of laboratory personnel and to provide a clear, procedural framework for the use and disposal
of this compound.

Chemical Identification and Properties

SM19712 is the sodium salt hydrate of 4-Chloro-N-[[(4-cyano-3-methyl-1-phenyl-1H-pyrazol-5-
yl)amino]carbonyl]lbenzenesulfonamide.[1][2] It is a white to off-white crystalline solid.[3] While
specific quantitative toxicity data such as LD50 or LC50 values are not readily available in

public literature, the compound's structure as a chlorinated sulfonamide warrants careful
handling.
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Property Value Source
CAS Number 194542-56-8 [L][2][4]15]16]
Molecular Formula C18H13CIN5NaO3Ss - xH20 [1]
] 437.84 g/mol (anhydrous
Molecular Weight ] [1]
basis)

White to off-white crystalline
Appearance i [3]
soli

- Soluble in DMSO and ethanol
Solubility o _ [3]
with slight warming

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling SM19712 to minimize exposure
risk. The following equipment must be used:

o Eye and Face Protection: Chemical safety goggles or a full-face shield are required to
protect against splashes and airborne particles.[5]

o Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.
Gloves should be inspected for integrity before each use and changed immediately if
contaminated.

» Body Protection: A laboratory coat or chemical-resistant apron should be worn to protect the
skin.

e Respiratory Protection: Handling of SM19712 should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[3] If there is a risk of generating dust or aerosols, a
properly fitted respirator with an appropriate cartridge should be used.

Operational Plan for Handling SM19712

Adherence to the following step-by-step procedure is essential for the safe handling of
SM19712.
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Preparation and Weighing

o Designated Area: All handling of SM19712, including weighing and solution preparation,
must be conducted in a designated area, such as a chemical fume hood, to control potential
exposure.[3]

o Gather Materials: Before starting, ensure all necessary equipment, including PPE, spatulas,
weighing paper, and solvent-dispensing apparatus, are within easy reach inside the fume
hood.

» Tare the Balance: Place a clean piece of weighing paper on the analytical balance and tare
it.
e Weighing: Carefully transfer the required amount of SM19712 from the stock container to the

weighing paper using a clean spatula. Avoid creating dust.

e Secure Stock Container: Immediately and securely close the lid of the SM19712 stock
container after weighing.

Solution Preparation

o Transfer to Vessel: Carefully transfer the weighed SM19712 powder into a suitable reaction
vessel or container.

» Solvent Addition: Add the desired solvent (e.g., DMSO, ethanol) to the vessel. If warming is
required for dissolution, use a controlled heating source such as a water bath or heating
mantle. Avoid open flames.

e Mixing: Mix the solution using a magnetic stirrer or gentle agitation until the solid is
completely dissolved.

Disposal Plan

Proper disposal of SM19712 and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation
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Solid Waste: Unused SM19712 powder and any materials contaminated with the solid (e.g.,
weighing paper, gloves, paper towels) should be collected in a designated, labeled
hazardous waste container.

Liguid Waste: Solutions containing SM19712 should be collected in a separate, labeled
hazardous waste container for halogenated organic waste.

Empty Containers: The original SM19712 container should be triple-rinsed with a suitable
solvent (e.g., ethanol). The rinsate should be collected as hazardous liquid waste. The rinsed
container can then be disposed of as non-hazardous waste.

Disposal Procedure

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "SM19712," and the primary hazards (e.g., "Toxic," "Environmental Hazard").

Storage: Store hazardous waste containers in a designated, well-ventilated, and secure area
away from incompatible materials.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through a licensed and certified environmental waste management company. The
recommended disposal method for this type of compound is incineration in a chemical
incinerator equipped with an afterburner and scrubber.

Experimental Workflow Diagram

The following diagram illustrates the key stages of the handling and disposal workflow for
SM19712.
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SM19712 Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Microplastics in aquatic environments: Toxicity to trigger ecological consequences -
PubMed [pubmed.nchbi.nlm.nih.gov]

» 2. Development of biotic ligand model-based freshwater aquatic life criteria for lead following
us environmental protection agency guidelines - PubMed [pubmed.ncbi.nlm.nih.gov]

3. biopharm.saint-gobain.com [biopharm.saint-gobain.com]
e 4. SM-19712 | 194542-56-8 [amp.chemicalbook.com]

» 5. Bioconcentration and toxicity of dodecylbenzene sulfonate (C12LAS) to aquatic organisms
exposed in experimental streams - PubMed [pubmed.ncbi.nlm.nih.gov]

e 6. Aguatic toxicity and biodegradability of advanced cationic surfactant APA-22 compatible
with the aquatic environment - PubMed [pubmed.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
SM19712]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562459#personal-protective-equipment-for-
handling-sm19712]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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